Cas no 365444-99-1 (2-cyano-N-(2-methoxyethyl)-3-(3-methylthiophen-2-yl)prop-2-enamide)

• Product Name: 2-cyano-N-(2-methoxyethyl)-3-(3-methylthiophen-2-yl)prop-2-enamide
• CAS No: 365444-99-1
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 5453838
• PubChem ID: 2436363
• Update Time: 2025-10-29

2-cyano-N-(2-methoxyethyl)-3-(3-methylthiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N-(2-methoxyethyl)-3-(3-methyl-2-thienyl)-2-propenamide
• 365444-99-1
• EN300-26581310
• 2-cyano-N-(2-methoxyethyl)-3-(3-methylthiophen-2-yl)prop-2-enamide
• Z2865966276

• Inchi： 1S/C12H14N2O2S/c1-9-3-6-17-11(9)7-10(8-13)12(15)14-4-5-16-2/h3,6-7H,4-5H2,1-2H3,(H,14,15)/b10-7+
• InChI Key： JFILLHWHBHCWCS-JXMROGBWSA-N
• SMILES： S1C=CC(C)=C1/C=C(\C#N)/C(NCCOC)=O

Computed Properties

• Exact Mass: 250.07759887g/mol
• Monoisotopic Mass: 250.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 463.7±45.0 °C(Predicted)
• pka: 10.95±0.46(Predicted)

Additional information on 2-cyano-N-(2-methoxyethyl)-3-(3-methylthiophen-2-yl)prop-2-enamide

Introduction to 2-Cyano-N-(2-Methoxyethyl)-3-(3-Methylthiophen-2-Yl)Prop-2-Enamide (CAS No. 365444-99-1)

The compound 2-cyano-N-(2-methoxyethyl)-3-(3-methylthiophen-2-yl)prop-2-enamide, identified by the CAS registry number 365444-99-1, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered significant attention in recent years due to its unique structural features and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

At its core, the molecule consists of a prop-2-enamide backbone, which serves as a versatile platform for attaching various functional groups. The presence of a cyano group at the 2-position introduces electron-withdrawing effects, enhancing the molecule's reactivity and stability. Additionally, the methoxyethyl substituent at position N contributes to solubility and bioavailability, making it an attractive candidate for drug delivery systems.

The most distinctive feature of this compound is the presence of a methylthiophen ring system at position 3. This aromatic heterocycle not only imparts unique electronic properties but also enhances the molecule's ability to interact with biological targets. Recent studies have shown that this substituent plays a critical role in modulating the compound's pharmacokinetic properties and bioactivity.

From a synthetic standpoint, the construction of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the enamide backbone through condensation reactions and subsequent functionalization with the methylthiophen moiety via cross-coupling methodologies. Researchers have explored various catalysts and reaction conditions to optimize yield and purity, ensuring that the final product meets stringent quality standards.

In terms of biological activity, CAS No. 365444-99-1 has demonstrated potent inhibitory effects against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, recent studies have highlighted its ability to inhibit histone deacetylases (HDACs), which are key targets in epigenetic therapy. Furthermore, preliminary in vivo experiments have shown that this compound exhibits favorable pharmacokinetic profiles, with good absorption and minimal toxicity.

Beyond its therapeutic potential, this compound has also found applications in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have reported enhanced charge transport properties when this compound is incorporated into polymer blends, suggesting its potential for use in next-generation electronic devices.

In conclusion, 2-cyano-N-(2-methoxyethyl)-3-(3-methylthiophen-2-yl)prop-2-enamide (CAS No. 365444-99-1) is a multifaceted compound with significant potential across various industries. Its versatile structure, combined with cutting-edge synthetic methods and promising biological activity, positions it as a valuable tool for researchers and developers alike. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to make a lasting impact on both scientific research and industrial innovation.